Cas no 1189658-09-0 (Terbutaline-d9)

• Product name: Terbutaline-d9
• CAS No: 1189658-09-0
• MF: C₁₂H₁₉NO₃
• MW: 225.28416
• CID: 1063812
• PubChem ID: 45040471

Terbutaline-d9 Chemical and Physical Properties

Names and Identifiers

• Terbutaline-d9
• 5-[2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-1-hydroxyethyl]benzene-1,3-diol
• 1189658-09-0
• J-003961
• Terbutaline D9
• CS-0128368
• 2-tert-Butylamino-d9-1-(3,5-dihydroxyphenyl)ethanol
• 1ST1304D9
• 1ST1304D9-100M
• DTXSID80662201
• Terbutaline-d9 Solution in Methanol, 100ug/mL
• 5-(1-Hydroxy-2-{[2-(~2~H_3_)methyl(~2~H_6_)propan-2-yl]amino}ethyl)benzene-1,3-diol
• 5-(1-hydroxy-2-{[2-(?H?)methyl(1,1,1,3,3,3-?H?)propan-2-yl]amino}ethyl)benzene-1,3-diol
• HY-B0802AS

• Inchi： InChI=1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3/i1D3,2D3,3D3
• InChI Key： XWTYSIMOBUGWOL-GQALSZNTSA-N
• SMILES： CC(C)(C)NCC(C1=CC(=CC(=C1)O)O)O

Computed Properties

• Exact Mass: 234.19300
• Monoisotopic Mass: 234.19298418g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų
• XLogP3: 0.9

Experimental Properties

• Melting Point: 99-102°C
• Solubility: DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly)
• PSA: 72.72000
• LogP: 1.91020

Terbutaline-d9 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer